Cas no 1109227-83-9 (6-O-α-D-Glucopyranosyl-D-glucitol and 1-O-α-D-Glucopyranosyl-D-mannitol (Mixture))

• Product Name: 6-O-α-D-Glucopyranosyl-D-glucitol and 1-O-α-D-Glucopyranosyl-D-mannitol (Mixture)
• CAS No: 1109227-83-9
• MF: C₂₄H₄₈O₂₂
• MW: 688.624731063843
• CID: 5544585
• Update Time: 2025-10-29

6-O-α-D-Glucopyranosyl-D-glucitol and 1-O-α-D-Glucopyranosyl-D-mannitol (Mixture) Chemical and Physical Properties

Names and Identifiers

• 6-O-α-D-Glucopyranosyl-D-glucitol and 1-O-α-D-Glucopyranosyl-D-mannitol (Mixture)

• Inchi： 1S/2C12H24O11/c2*13-1-4(15)7(17)8(18)5(16)3-22-12-11(21)10(20)9(19)6(2-14)23-12/h2*4-21H,1-3H2/t4-,5+,6+,7+,8+,9+,10-,11+,12-;4-,5-,6-,7-,8-,9-,10+,11-,12+/m01/s1
• InChI Key： RWJWQKXVEITNKS-JSOWRAQNSA-N
• SMILES： O([C@@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)C[C@@H](O)[C@@H](O)[C@H](O)[C@@H](O)CO.O([C@@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)C[C@@H](O)[C@@H](O)[C@H](O)[C@H](O)CO

Additional information on 6-O-α-D-Glucopyranosyl-D-glucitol and 1-O-α-D-Glucopyranosyl-D-mannitol (Mixture)

Comprehensive Overview of 6-O-α-D-Glucopyranosyl-D-glucitol and 1-O-α-D-Glucopyranosyl-D-mannitol (Mixture) (CAS No. 1109227-83-9)

In the realm of carbohydrate chemistry and functional food ingredients, the mixture of 6-O-α-D-Glucopyranosyl-D-glucitol and 1-O-α-D-Glucopyranosyl-D-mannitol (CAS No. 1109227-83-9) has garnered significant attention due to its unique physicochemical properties and potential health benefits. This compound, often referred to as a glucosyl-mannitol mixture, is a derivative of naturally occurring sugars and sugar alcohols, making it a subject of interest in both academic research and industrial applications.

The 6-O-α-D-Glucopyranosyl-D-glucitol component is a glycoside formed by the linkage of a glucose molecule to glucitol (sorbitol) via an α-glycosidic bond. Similarly, the 1-O-α-D-Glucopyranosyl-D-mannitol component consists of glucose attached to mannitol. This mixture is particularly notable for its role as a low-calorie sweetener and prebiotic, aligning with the growing consumer demand for healthier sugar alternatives. With the rise of keto-friendly and diabetic-friendly products, this compound is increasingly being explored for its ability to provide sweetness without the glycemic impact of traditional sugars.

From a structural perspective, the α-D-glucopyranosyl linkage in both components ensures stability under various processing conditions, making it suitable for use in functional foods, beverages, and pharmaceutical formulations. Its compatibility with other ingredients and its ability to enhance texture and mouthfeel have made it a popular choice in the development of sugar-free and reduced-calorie products. Additionally, its prebiotic properties support gut health, a topic that has gained traction in recent years due to the increasing awareness of the gut microbiome's role in overall well-being.

The synthesis of 6-O-α-D-Glucopyranosyl-D-glucitol and 1-O-α-D-Glucopyranosyl-D-mannitol typically involves enzymatic or chemical methods, with enzymatic synthesis being preferred for its specificity and mild reaction conditions. This aligns with the industry's shift toward green chemistry and sustainable production practices. Researchers are also investigating the potential of this mixture in nutraceutical applications, such as immune support and metabolic health, further expanding its market potential.

In terms of safety and regulatory status, this mixture is generally recognized as safe (GRAS) for use in food products in many jurisdictions. Its non-cariogenic properties make it an attractive alternative to sucrose in oral care products, such as sugar-free chewing gums and toothpaste. As consumers become more health-conscious, the demand for such innovative ingredients is expected to grow, driving further research and development in this field.

In conclusion, the mixture of 6-O-α-D-Glucopyranosyl-D-glucitol and 1-O-α-D-Glucopyranosyl-D-mannitol (CAS No. 1109227-83-9) represents a versatile and promising ingredient in the food, beverage, and pharmaceutical industries. Its combination of sweetness, prebiotic effects, and compatibility with modern dietary trends positions it as a key player in the future of functional ingredients. As research continues to uncover new applications and benefits, this compound is poised to meet the evolving needs of health-conscious consumers worldwide.